2-[4-[(Z)-2-Cyano-3-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3-oxoprop-1-enyl]phenoxy]acetic acid

• IUPAC Name: 2-[4-[(Z)-2-cyano-3-[(3-ethoxycarbonyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)amino]-3-oxoprop-1-enyl]phenoxy]acetic acid
• InChI: InChI=1S/C23H22N2O6S/c1-2-30-23(29)20-17-5-3-4-6-18(17)32-22(20)25-21(28)15(12-24)11-14-7-9-16(10-8-14)31-13-19(26)27/h7-11H,2-6,13H2,1H3,(H,25,28)(H,26,27)/b15-11-
• InChI Key: ZTCQQUPYKUMEHE-PTNGSMBKSA-N
• Canonical SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C(=CC3=CC=C(C=C3)OCC(=O)O)C#N
• Isomeric SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)/C(=C\C3=CC=C(C=C3)OCC(=O)O)/C#N
• Molecular Formula: C23H22N2O6S
• Molecular Weight: 454.5 g/mol

Description

The compound is a complex organic molecule with multiple functional groups. It contains a benzothiophene ring, which is a sulfur-containing heterocycle, and a phenoxy group attached to an acetic acid moiety. The molecule also features a cyano group and an ethoxycarbonyl group.

Synthesis Analysis

The synthesis of similar compounds has been described in the literature. For instance, substituted 4-oxo-4-(het)aryl-2-(thiophen-2-ylamino)but-2-enoic acids have been cyclized in the presence of acetic or propionic anhydride to afford novel substituted 3-(thien-2-yl)iminofuran-2(3H)-ones. Another method involves the reaction of ethyl 2-amino-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate on 4-aryl-2-hydroxy-4-oxobuten-2-oic acids.

Chemical Reactions Analysis

The compound, due to its multiple functional groups, could potentially undergo a variety of chemical reactions. For example, the cyano group could be hydrolyzed to a carboxylic acid, or the ethoxycarbonyl group could undergo transesterification.

Future Directions

The compound’s complex structure and potential biological activity suggest it could be of interest in pharmaceutical research. Future work could explore its synthesis, properties, and potential applications in more detail.